N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-difluorobenzamide

• IUPAC Name: N-(1-benzoyl-3,4-dihydro-2H-quinolin-7-yl)-3,4-difluorobenzamide
• InChI: InChI=1S/C23H18F2N2O2/c24-19-11-9-17(13-20(19)25)22(28)26-18-10-8-15-7-4-12-27(21(15)14-18)23(29)16-5-2-1-3-6-16/h1-3,5-6,8-11,13-14H,4,7,12H2,(H,26,28)
• InChI Key: BNLRRRLEJSJTLW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(C=C2)NC(=O)C3=CC(=C(C=C3)F)F)N(C1)C(=O)C4=CC=CC=C4
• Molecular Formula: C23H18F2N2O2
• Molecular Weight: 392.4 g/mol

Description

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-difluorobenzamide (N-BTFQB) is a novel synthetic compound that has recently been studied for its potential applications in scientific research. N-BTFQB is a member of the benzamide family of compounds, and is a structural analogue of the natural product quinoline. It has been shown to possess a variety of physiological and biochemical effects, and has been used in a number of laboratory experiments.

Scientific Research Applications

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-difluorobenzamide has been used in a variety of scientific research applications. It has been used to study the effects of quinoline derivatives on the activity of enzymes, and has been used to study the effects of quinoline derivatives on the expression of certain genes. It has also been used to study the effects of quinoline derivatives on cell signaling pathways, and to study the effects of quinoline derivatives on the regulation of various metabolic pathways. In addition, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-difluorobenzamide has been used to study the effects of quinoline derivatives on the regulation of cell proliferation and differentiation.

Mechanism of Action

The mechanism of action of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-difluorobenzamide is not yet fully understood. However, it is believed that N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-difluorobenzamide binds to certain enzymes and receptors in the body, which results in the modulation of a variety of biochemical and physiological processes. For example, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-difluorobenzamide has been shown to interact with the enzyme cyclooxygenase-2 (COX-2), which is involved in the regulation of inflammation. N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-difluorobenzamide has also been shown to interact with the G-protein coupled receptor GPR55, which is involved in the regulation of various metabolic processes.
Biochemical and Physiological Effects
N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-difluorobenzamide has been shown to possess a variety of biochemical and physiological effects. It has been shown to possess anti-inflammatory and analgesic effects, as well as anti-cancer effects. It has also been shown to modulate various metabolic pathways, including the regulation of glucose and lipid metabolism. In addition, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-difluorobenzamide has been shown to possess antioxidant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-difluorobenzamide has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize, and is stable under a variety of conditions. It is also non-toxic and has been shown to possess a variety of biochemical and physiological effects. However, there are also some limitations to the use of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-difluorobenzamide in laboratory experiments. For example, its mechanism of action is not yet fully understood, and it has not been extensively studied in vivo.

Future Directions

There are a number of potential future directions for the study of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-difluorobenzamide. For example, further research into its mechanism of action is needed in order to fully understand its effects on various biochemical and physiological processes. In addition, further research into its potential therapeutic applications is needed, as well as studies into its potential toxicological effects. Finally, further research into its potential applications in various scientific research fields is needed, in order to fully understand its potential uses.

Synthesis Methods

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-difluorobenzamide can be synthesized through a two-step process. The first step involves the condensation reaction of 1-benzoyl-3,4-difluorobenzene and 7-chloro-1,2,3,4-tetrahydroquinoline. This reaction is catalyzed by a Lewis acid, such as zinc chloride, and yields the intermediate N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-difluorobenzene. The second step is an oxidation reaction, which is catalyzed by a strong oxidizing agent such as potassium permanganate. This reaction yields the desired product, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-difluorobenzamide.